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Compound of Interest

Compound Name: YKL-1-116

Cat. No.: B15586573

This guide provides crucial safety and logistical information for the proper handling and
disposal of YKL-1-116, a selective and covalent inhibitor of Cdk7. The following procedures are
designed to ensure the safety of laboratory personnel and compliance with standard
environmental regulations.

Chemical and Physical Properties of YKL-1-116

For safe handling and disposal, it is vital to be aware of the physical and chemical properties of
YKL-1-116.

Property Value Reference
Molecular Formula C34H38N803 [1]
Molecular Weight 606.72 g/mol [1][2]
Appearance Solid (White to off-white) [2]

Purity 98.67% [2]

CAS Number 1957202-71-9 [1][2]

Storage and Handling

Proper storage is essential to maintain the integrity of YKL-1-116 and ensure laboratory safety.
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Condition Duration
Powder (-20°C) 3 years
Powder (4°C) 2 years
In solvent (-80°C) 6 months
In solvent (-20°C) 1 month

Data sourced from MedChemExpress Product Data Sheet.[1][2]

When handling YKL-1-116, always use appropriate personal protective equipment (PPE),

including lab coats, gloves, and safety goggles.[3] Work should be conducted in a well-

ventilated area or under a chemical fume hood.[4]

Proper Disposal Procedures for YKL-1-116

As a selective CDK inhibitor used in research, YKL-1-116 and its containers must be treated as

hazardous chemical waste.[5] Disposal should adhere to local, state, and federal regulations.

[3]

Step-by-Step Disposal Protocol:

Waste Identification and Classification: All materials contaminated with YKL-1-116, including
unused product, solutions, and contaminated labware (e.g., pipette tips, vials), should be
classified as hazardous chemical waste.[5][6]

Segregation: Do not mix YKL-1-116 waste with other waste streams.[7][8] Keep it
segregated in a designated, compatible, and properly sealed waste container.[7] The
container should be made of a material that is compatible with the chemical and any solvents
used.[5]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name "YKL-1-116," the concentration, and the date of accumulation.[5][6]

Storage of Waste: Store the sealed hazardous waste container in a designated, secure area
away from heat, sunlight, and incompatible materials.[3]
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o Empty Containers: Any "empty" containers that held YKL-1-116 should be triple-rinsed with a
suitable solvent.[5] The rinsate must be collected and disposed of as hazardous waste.[7]
After triple-rinsing, the container can be disposed of as regular lab glass or plastic, with the
label defaced.[5]

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor.[6]

Note: Under no circumstances should YKL-1-116 or its solutions be poured down the drain.[9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of YKL-1-
116 and associated materials.
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Start: YKL-1-116 Waste Generated
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Yes Is the container empty?

Dispose as non-hazardous

No (Bulk/Residue) Yes laboratory waste

Classify as Hazardous Waste Triple-rinse with appropriate solvent

Collect rinsate as
hazardous waste

Deface label and dispose of
container as non-hazardous waste

Segregate in a labeled,
compatible container

Store waste in a designated
secure area

Arrange for professional disposal
(e.g., EHS Office)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of YKL-1-116 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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